Potassium;2,2-difluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
DFB is a synthetic compound that belongs to the class of carboxylic acid derivatives. It is a white crystalline solid that is soluble in organic solvents such as ethanol and methanol. DFB has been studied for its potential applications in various fields, including medicine, agriculture, and materials science.
Mechanism of Action
Mode of Action
A study on a similar compound, potassium 2,2-difluoro-2-arylacetate, suggests that it undergoes a decarboxylation process to generate a radical intermediate . This process is facilitated by the presence of a radical anion
Biochemical Pathways
The compound’s structural similarity to potassium 2,2-difluoro-2-arylacetate, which is involved in the photoinitiated decarboxylative c3-difluoroarylmethylation of quinoxalin-2 (1h)-ones , suggests that it might participate in similar pathways
Result of Action
Given its structural similarity to potassium 2,2-difluoro-2-arylacetate, it’s plausible that it might have similar effects, such as the generation of radical intermediates . .
Advantages and Limitations for Lab Experiments
One advantage of using DFB in lab experiments is its high purity and stability. DFB is also readily available and relatively inexpensive. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on DFB. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the optimal dosage and treatment regimen for DFB in cancer patients. Another area of interest is its potential use as a neuroprotective agent. Studies are needed to determine the mechanism of action of DFB in the brain and its potential use in treating neurodegenerative diseases. Additionally, further studies are needed to explore the potential use of DFB in materials science and agriculture.
Synthesis Methods
DFB can be synthesized through a multistep process involving the reaction of 2,2-difluoro-4-hydroxybutanoic acid with isobutyl chloroformate and then with potassium hydroxide. The resulting product is then treated with tert-butyl carbamate to obtain DFB.
Scientific Research Applications
DFB has been studied for its potential applications in various fields of scientific research. In medicine, DFB has been shown to exhibit anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in the treatment of diabetes and as a neuroprotective agent. In agriculture, DFB has been studied for its potential use as a herbicide. In materials science, DFB has been studied for its potential use as a building block for the synthesis of new materials.
properties
IUPAC Name |
potassium;2,2-difluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F2NO4.K/c1-8(2,3)16-7(15)12-5-4-9(10,11)6(13)14;/h4-5H2,1-3H3,(H,12,15)(H,13,14);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPUORKYUJYBNQB-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC(C(=O)[O-])(F)F.[K+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F2KNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.